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Compound of Interest

Compound Name: MYCi361

Cat. No.: B609373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MYCi361 is a small molecule inhibitor of the MYC proto-oncogene, which is implicated in a

wide range of human cancers. Accurate and consistent preparation of MYCi361 stock solutions

is critical for reliable in vitro and in vivo experimental results. This document provides detailed

protocols for the preparation, storage, and handling of MYCi361 stock solutions to ensure

optimal performance and longevity.

Introduction
MYCi361 is a potent inhibitor that disrupts the interaction between MYC and its binding partner

MAX, leading to the suppression of MYC-driven gene expression.[1][2][3] It has been shown to

inhibit the viability of various MYC-dependent cancer cell lines and suppress tumor growth in

vivo.[4][5][6] Given its therapeutic potential, precise and standardized methods for preparing

MYCi361 solutions are essential for researchers in academia and the pharmaceutical industry.

These application notes provide comprehensive guidelines for the solubilization and storage of

MYCi361.

MYCi361 Properties
A clear understanding of the physicochemical properties of MYCi361 is fundamental to its

proper handling and use.
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Property Value Reference

Molecular Weight 594.86 g/mol [1][5][7]

Appearance Solid powder [2]

CAS Number 2289690-31-7 [1][4][5]

Chemical Formula C26H16ClF9N2O2 [1][5][8]

Solubility Data
The choice of solvent is critical for the effective dissolution of MYCi361. The following table

summarizes its solubility in common laboratory solvents.

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (≥ 168.1 mM)

Sonication and the use of

fresh, moisture-free DMSO are

recommended to aid

dissolution.[1][5]

Ethanol ~14 mg/mL [1]

Water Insoluble [1]

Corn Oil (with 10% DMSO) ≥ 2.08 mg/mL (≥ 3.50 mM)
A common vehicle for in vivo

oral administration.[4]

Experimental Protocols
Preparation of a 10 mM MYCi361 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of MYCi361 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

MYCi361 powder
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Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Calculate the required mass of MYCi361: To prepare 1 mL of a 10 mM stock solution, the

required mass is calculated as follows:

Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 594.86 g/mol = 5.9486 mg

Weighing: Carefully weigh out approximately 5.95 mg of MYCi361 powder and place it in a

sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the MYCi361 powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[5] Gentle

warming in a water bath may also aid dissolution, but avoid excessive heat.

Aliquotting and Storage:

Once the MYCi361 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.[1][4]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months or 1 year).[1][4]

Workflow for MYCi361 Stock Solution Preparation

Preparation

Storage

Calculate Required Mass of MYCi361

Weigh MYCi361 Powder

Add Anhydrous DMSO

Vortex and/or Sonicate to Dissolve

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

End

Start

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.selleckchem.com/products/myci361.html
https://www.medchemexpress.com/myci361.html
https://www.benchchem.com/product/b609373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing MYCi361 stock solution.

Safety Precautions
Always handle MYCi361 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.[2][4][9]

Stability and Storage Summary
Proper storage is crucial to maintain the stability and activity of MYCi361.

Form Storage Temperature Stability

Solid Powder -20°C Up to 3 years[1]

In Solvent (-20°C) -20°C Up to 1 month[1][4][7]

In Solvent (-80°C) -80°C
Up to 6 months to 1 year[1][2]

[4]

Note: It is strongly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[1][4][7]

MYC Signaling Pathway Overview
MYCi361 functions by disrupting the MYC signaling pathway, a critical regulator of cell

proliferation, growth, and apoptosis.
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Caption: MYCi361 inhibits the MYC signaling pathway.

These detailed protocols and application notes should provide researchers with the necessary

information to confidently prepare and utilize MYCi361 in their studies, ensuring the generation

of accurate and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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